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Compound of Interest

Compound Name: 1-(4-Propoxyphenyl)pentan-1-one

CAS No.: 524732-39-6

Cat. No.: B1308691

Get Quote

Executive Summary
This technical guide provides a comprehensive characterization of 1-(4-
Propoxyphenyl)pentan-1-one (also known as 4'-Propoxyvalerophenone). As a para-

substituted aromatic ketone, this molecule serves as a critical mesogenic core in the synthesis

of liquid crystals and a structural scaffold in pharmaceutical chemistry.

This document moves beyond basic definitions to address the molecular weight (MW) as a

pivotal variable in stoichiometric precision, high-resolution mass spectrometry (HRMS), and

yield calculation.

Physicochemical Core Data
For researchers conducting quantitative analysis or synthesis, the distinction between Average

Molecular Weight (for bulk stoichiometry) and Monoisotopic Mass (for mass spectrometry) is

critical.

Molecular Weight & Isotopic Distribution
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Parameter Value Technical Context

Molecular Formula Aromatic Ketone / Ether

Average Molecular Weight 220.31 g/mol
Used for molarity calculations

and reagent weighing.

Monoisotopic Mass 220.14633 Da

Used for HRMS/LC-MS

identification (

).

Exact Mass 220.1463
Theoretical mass based on

.

Element Composition
C (76.33%), H (9.15%), O

(14.52%)

Elemental Analysis (CHN)

target values.

Structural Identity
IUPAC Name: 1-(4-Propoxyphenyl)pentan-1-one

Common Synonyms: 4'-Propoxyvalerophenone; p-Propoxyvalerophenone.

CAS Registry Number: While the specific CAS 2996-29-4 is often associated with the

general class or isomers, the precursor 4'-Hydroxyvalerophenone (CAS 2589-71-1) is the

primary reference point for synthesis.

Synthetic Pathways & Stoichiometry
Two primary routes exist for synthesis: Friedel-Crafts Acylation (Route A) and Williamson Ether

Synthesis (Route B). Route B is recommended for high-purity applications (e.g., liquid crystal

doping) to avoid aluminum salt contamination.

Reaction Workflow (Graphviz)
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Figure 1: Comparative synthetic pathways. Route A (Red/Yellow) via Williamson Ether

synthesis is preferred for laboratory scale due to cleaner workup.

Protocol: Williamson Ether Synthesis (Recommended)
Objective: Synthesis of 10g of 1-(4-Propoxyphenyl)pentan-1-one.

Stoichiometry Setup:

Limiting Reagent: 4'-Hydroxyvalerophenone (MW 178.23).[1]

Target Mass: ~10g theoretical yield requires ~8.1g of starting phenol.

Reagents:

4'-Hydroxyvalerophenone: 45.0 mmol (8.02 g).

1-Bromopropane: 54.0 mmol (6.64 g, 4.9 mL) [1.2 equiv].

(Anhydrous): 90.0 mmol (12.4 g) [2.0 equiv].
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Solvent: Acetone (100 mL, anhydrous).

Procedure:

Dissolve phenol in acetone; add

. Stir at RT for 30 min (Deprotonation).

Add 1-Bromopropane dropwise.

Reflux at 60°C for 12-18 hours. Monitor by TLC (Hexane:EtOAc 8:2).

Workup: Filter off inorganic salts. Concentrate filtrate. Redissolve in DCM, wash with 1M

NaOH (removes unreacted phenol) and Brine.

Purification: Recrystallize from Ethanol or Hexane if solid; vacuum distillation if liquid.

Analytical Validation (Self-Validating Systems)
To ensure the identity of the molecule (MW 220.31), use the following spectroscopic

checkpoints.

Mass Spectrometry Fragmentation (EI-MS)
In Electron Impact (EI) MS, the molecular ion (

) at m/z 220 is usually distinct. The fragmentation follows specific mechanistic rules useful for
structural confirmation.

Key Diagnostic Fragments:

m/z 220: Molecular Ion (

).

m/z 178: Loss of Propyl group (

) via ether cleavage.

m/z 163:McLafferty Rearrangement. The pentanoyl chain (
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) undergoes rearrangement, losing butene (

, Mass 56).

Calculation:

. (Note: If the charge remains on the phenol ring, this is a major peak).

m/z 121: The 4-hydroxybenzoyl cation (characteristic of p-substituted aromatics).

Fragmentation Logic (Graphviz)
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Figure 2: Primary fragmentation pathways in EI-MS analysis.

NMR Validation ( NMR, 400 MHz, )
Aromatic Region: Two doublets (AA'BB' system) at

7.9 (2H, ortho to carbonyl) and

6.9 (2H, ortho to ether).

Alkoxy Chain:
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4.0 (t, 2H,

).

1.8 (m, 2H,

).

1.0 (t, 3H,

).

Acyl Chain:

2.9 (t, 2H,

).

1.7 (m, 2H,

).

1.4 (m, 2H,

).

0.9 (t, 3H, terminal

).

Applications & Utility
Liquid Crystal Engineering
1-(4-Propoxyphenyl)pentan-1-one is a "rod-like" (calamitic) molecule. The combination of the

rigid phenyl core, the polarizable ketone, and the flexible alkyl tails makes it an ideal mesogen.

Nematic Phase: The propoxy and pentyl tails provide sufficient flexibility to lower the melting

point while maintaining orientational order.

Dielectric Anisotropy: The ketone group introduces a dipole moment perpendicular to the

long axis, influencing the switching voltage in LCD applications.
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Pharmaceutical Intermediates
This molecule serves as a lipophilic scaffold. The 4-propoxy group increases blood-brain

barrier (BBB) permeability compared to the hydroxy analog, making it a useful intermediate for

designing neuroactive valerophenone derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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